Cas no 2229564-47-8 (3,3-difluoro-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propanoic acid)

• Product Name: 3,3-difluoro-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propanoic acid
• CAS No: 2229564-47-8
• MF: C₁₁H₉F₂N₃O₂
• MW: 253.204869031906
• CID: 6228216
• PubChem ID: 165687853
• Update Time: 2025-06-08

3,3-difluoro-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propanoic acid
• 2229564-47-8
• EN300-1878493

• Inchi： 1S/C11H9F2N3O2/c12-11(13,6-10(17)18)9-7-16(15-14-9)8-4-2-1-3-5-8/h1-5,7H,6H2,(H,17,18)
• InChI Key： IDYMWGXXTPFTFU-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1=CN(C2C=CC=CC=2)N=N1)F

Computed Properties

• Exact Mass: 253.06628286g/mol
• Monoisotopic Mass: 253.06628286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68Ų

Additional information on 3,3-difluoro-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propanoic acid

Recent Advances in the Study of 3,3-Difluoro-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propanoic Acid (CAS: 2229564-47-8)

The compound 3,3-difluoro-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propanoic acid (CAS: 2229564-47-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of this compound as a versatile scaffold for the development of novel enzyme inhibitors. The presence of the difluoromethyl group and the 1,2,3-triazole moiety in its structure enhances its binding affinity to target proteins, making it a promising candidate for modulating enzymatic activity. Researchers have successfully synthesized this compound using click chemistry approaches, which allow for efficient and high-yield production under mild conditions.

In vitro studies have demonstrated that 3,3-difluoro-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propanoic acid exhibits potent inhibitory effects against specific kinases involved in inflammatory pathways. These findings suggest its potential utility in the treatment of chronic inflammatory diseases. Moreover, its pharmacokinetic properties, including metabolic stability and bioavailability, have been evaluated in preclinical models, showing favorable results for further development.

Structural-activity relationship (SAR) studies have provided insights into the critical functional groups responsible for its biological activity. Modifications to the phenyl ring and the triazole moiety have been explored to optimize its efficacy and selectivity. Computational modeling and molecular docking studies have further elucidated its binding mode with target enzymes, offering a rational basis for future drug design efforts.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as off-target effects and potential toxicity need to be addressed through comprehensive preclinical evaluations. Collaborative efforts between academia and industry are essential to accelerate its development and bring it closer to clinical trials.

In conclusion, 3,3-difluoro-3-(1-phenyl-1H-1,2,3-triazol-4-yl)propanoic acid represents a compelling case study in the intersection of chemical synthesis and biological application. Its unique structural attributes and promising pharmacological profile position it as a valuable candidate for further research in drug discovery and development.